Cas no 147293-66-1 (1-Benzhydryl-N-ethylazetidin-3-amine)

1-Benzhydryl-N-ethylazetidin-3-amine is a synthetic organic compound featuring a benzhydryl group attached to an azetidine ring, which is further substituted with an ethylamine moiety. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The azetidine scaffold offers conformational rigidity, which can enhance binding affinity and selectivity in drug design. The benzhydryl group may contribute to lipophilicity, influencing pharmacokinetic properties. Its well-defined chemical structure allows for precise modifications, making it valuable for structure-activity relationship studies. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and reproducibility in synthetic applications.

1-Benzhydryl-N-ethylazetidin-3-amine structure

147293-66-1 structure

Product Name:1-Benzhydryl-N-ethylazetidin-3-amine

CAS No:147293-66-1

MF:C₁₈H₂₂N₂

MW:266.380684375763

MDL:MFCD22381729

CID:1034516

PubChem ID:10106999

Update Time:2025-10-16

1-Benzhydryl-N-ethylazetidin-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-Benzhydryl-N-ethylazetidin-3-amine
- AKOS016014498
- DTXSID00435752
- 1-(DIPHENYLMETHYL)-N-ETHYLAZETIDIN-3-AMINE
- J-504220
- SB51732
- 147293-66-1
- DB-311791
- 3-Azetidinamine, 1-(diphenylmethyl)-N-ethyl-
- A808632
- MDL： MFCD22381729
- Inchi： 1S/C18H22N2/c1-2-19-17-13-20(14-17)18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17-19H,2,13-14H2,1H3
- InChI Key： AAILTMLYHUHSIL-UHFFFAOYSA-N
- SMILES： N1(C(C2C=CC=CC=2)C2C=CC=CC=2)CC(C1)NCC

Computed Properties

Exact Mass: 266.178298710g/mol
Monoisotopic Mass: 266.178298710g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 15.3Å²

1-Benzhydryl-N-ethylazetidin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM200152-1g	1-Benzhydryl-N-ethylazetidin-3-amine	147293-66-1	95%	1g	$631	2021-06-09
Alichem	A019143237-1g	1-Benzhydryl-N-ethylazetidin-3-amine	147293-66-1	95%	1g	538.56 USD	2021-06-16
Chemenu	CM200152-1g	1-Benzhydryl-N-ethylazetidin-3-amine	147293-66-1	95%	1g	$529	2023-03-07
eNovation Chemicals LLC	D581155-1g	1-benzhydryl-N-ethylazetidin-3-amine	147293-66-1	95%	1g	$860	2024-08-03
Ambeed	A505904-1g	1-Benzhydryl-N-ethylazetidin-3-amine	147293-66-1	95+%	1g	$533.0	2024-04-23
eNovation Chemicals LLC	D581155-1g	1-benzhydryl-N-ethylazetidin-3-amine	147293-66-1	95%	1g	$860	2025-02-25
eNovation Chemicals LLC	D581155-1g	1-benzhydryl-N-ethylazetidin-3-amine	147293-66-1	95%	1g	$860	2025-02-28